![molecular formula C8H14O2 B2690866 2-Methyl-2-(oxiran-2-ylmethyl)oxolane CAS No. 2253629-71-7](/img/structure/B2690866.png)
2-Methyl-2-(oxiran-2-ylmethyl)oxolane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Methyl-2-(oxiran-2-ylmethyl)oxolane, commonly known as MOME, is a cyclic ether that has been extensively studied for its potential applications in various fields of research. MOME has a unique structure that makes it an excellent candidate for use in various chemical reactions and as a building block for more complex molecules.
Scientific Research Applications
Chemical Synthesis
2-Methyl-2-(oxiran-2-ylmethyl)oxolane can be used in various areas of chemical synthesis . It can be used as a reactant in the synthesis of new derivatives of aromatic amines .
Polymer Chemistry
In the field of polymer chemistry, this compound has been used in the synthesis of self-curable, highly flexible, A2B2- and A3B3-type epoxy compounds . These thermosets display a high glass transition temperature (Tg), low thermal expansion, and low dissipation factor .
Active Ester and Epoxide Reactions
The compound has been used to understand the self-curing mechanism of active ester (Ar–O–C(O)–) and epoxide moieties . This understanding can be applied to the design of self-curable AB-type, A2B2-type, and A3B3-type epoxy compounds .
Synthesis of Morpholino Derivatives
4-(Oxiran-2-ylmethyl)morpholine, a related compound, has been synthesized and converted into new morpholino derivatives of propan-2-ols and butan-4-olides . This suggests that 2-Methyl-2-(oxiran-2-ylmethyl)oxolane could potentially be used in similar reactions.
Material Science
Given its properties, 2-Methyl-2-(oxiran-2-ylmethyl)oxolane could potentially be used in material science applications . For example, it could be used in the development of new materials with specific properties.
Chromatography
The compound could potentially be used in chromatography, given its properties and the experience of scientists in using similar compounds in this field .
properties
IUPAC Name |
2-methyl-2-(oxiran-2-ylmethyl)oxolane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O2/c1-8(3-2-4-10-8)5-7-6-9-7/h7H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKTUCFNODJWKQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCO1)CC2CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2-(oxiran-2-ylmethyl)oxolane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.